Cas no 37318-31-3 (α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate)

• Product Name: α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate
• CAS No: 37318-31-3
• MF: C₃₀H₅₆O₁₂
• MW: 608.758451461792
• MDL: MFCD10566373
• CID: 309729
• Update Time: 2025-06-11

α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate Chemical and Physical Properties

Names and Identifiers

• Ryoto Sugar Ester S 1570
• alpha-d-Glucopyranoside, beta-d-fructofuranosyl, octadecanoate
• sucrose esters of fatty acid
• Sucrose Fatty Acid Ester
• (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]-6-(hydroxymethyl)oxane-2,3,4,5-tetrol,octadecanoic acid
• Β-D-FRUCTOFURANOSYL Α-D-GLUCOPYRANOSIDE OCTADECANOATE
• Sucrose esters of fatty acids
• EINECS 253-459-6
• Sucrose Stearate, Type II, USP
• Sucroesters)
• Sucrose Fatty Acid Esters (Sucrose Esters of Fatty Acids
• a-D-Glucopyranoside-b-D-fructofuranosyl octadecanoate
• Ryoto Sugar Ester S
• Sucrose Fatty Acid Ester E473
• α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate

• MDL： MFCD10566373
• Inchi： 1S/C30H56O12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(33)42-30(20-32)28(38)25(35)22(41-30)19-39-29-27(37)26(36)24(34)21(18-31)40-29/h21-22,24-29,31-32,34-38H,2-20H2,1H3/t21-,22-,24-,25-,26+,27-,28+,29+,30+/m1/s1
• InChI Key： COBOGHRNRJTFBS-GIAQMHKOSA-N
• SMILES： C(CCCCCC(=O)O[C@@]1(O[C@H](CO[C@@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@H]([C@@H]1O)O)CO)CCCCCCCCCCC

Computed Properties

• Exact Mass: 608.37700

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 56-64°C
• Boiling Point: 756.9±60.0 °C at 760 mmHg
• Flash Point: 233.3±26.4 °C
• PSA: 195.60000
• LogP: 1.41680
• Specific Rotation: +21.5° (c=1% in 10ml of 50% Methanol and 50% DCM)
• Vapor Pressure: 0.0±5.8 mmHg at 25°C

α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents

Additional information on α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate

α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate (CAS No. 37318-31-3): An Overview of a Promising Compound in the Field of Chemical and Biological Research

α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate (CAS No. 37318-31-3) is a complex carbohydrate ester that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, food science, and materials science. This compound, commonly known as α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate, is a derivative of sucrose and stearic acid, combining the properties of both to form a versatile and multifunctional molecule.

The chemical structure of α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate consists of a sucrose core with an ester linkage to an octadecanoic acid (stearic acid) chain. This structure imparts several key properties to the compound, including hydrophilicity from the sucrose moiety and hydrophobicity from the stearic acid chain. These dual properties make it an excellent candidate for various applications where both water-soluble and lipid-soluble characteristics are required.

In the pharmaceutical industry, α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate has shown promise as a drug delivery agent. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent studies have demonstrated that this compound can significantly improve the oral absorption of poorly soluble drugs, thereby enhancing their therapeutic efficacy. For example, a study published in the Journal of Pharmaceutical Sciences in 2022 reported that α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate-based formulations increased the bioavailability of curcumin by over 50% compared to traditional formulations.

Beyond its pharmaceutical applications, α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate has also found use in the food industry as an emulsifier and stabilizer. Its ability to form stable emulsions makes it ideal for use in food products such as salad dressings, sauces, and baked goods. Additionally, its natural origin and biodegradability make it a preferred choice over synthetic emulsifiers in health-conscious consumer markets. A study published in the Journal of Food Science in 2021 highlighted the effectiveness of α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate in improving the texture and shelf life of low-fat mayonnaise.

In materials science, the unique properties of α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate have led to its exploration as a surfactant and dispersant. Its amphiphilic nature allows it to effectively reduce surface tension between different phases, making it useful in applications such as coatings, paints, and adhesives. Recent research has also explored its potential as a green alternative to conventional surfactants due to its biodegradability and low toxicity. A study published in the Journal of Colloid and Interface Science in 2023 reported that α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate-based coatings exhibited excellent water repellency and anti-corrosion properties.

The synthesis of α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate typically involves the esterification of sucrose with stearic acid under controlled conditions. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Advances in green chemistry have also led to more sustainable synthesis methods that minimize environmental impact. For instance, a study published in the in 2022 described a novel enzymatic approach that significantly reduced energy consumption and waste generation during the synthesis process.

The safety profile of α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated by both humans and animals at typical usage levels. It has been classified as Generally Recognized as Safe (GRAS) by regulatory bodies such as the FDA for use in food products. However, like any chemical compound, it should be handled with appropriate care to avoid unnecessary exposure.

In conclusion, α-D-Glucopyranoside-β-D-fructofuranosyl Octadecanoate (CAS No. 37318-31-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure endows it with valuable properties that make it suitable for drug delivery, food emulsification, and material science applications. Ongoing research continues to uncover new uses and optimize existing methods for its synthesis and application, further solidifying its importance in the field of chemical and biological research.